Cas no 2567503-36-8 (1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol, Mixture of diastereomers)

• Product Name: 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol, Mixture of diastereomers
• CAS No: 2567503-36-8
• MF: C₇H₁₁F₃S
• MW: 184.222451448441
• MDL: MFCD32878667
• CID: 5656376
• PubChem ID: 155820182
• Update Time: 2025-11-06

1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2567503-36-8
• EN300-27694561
• [1-Methyl-3-(trifluoromethyl)cyclobutyl]methanethiol
• 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol, Mixture of diastereomers

• MDL： MFCD32878667
• Inchi： 1S/C7H11F3S/c1-6(4-11)2-5(3-6)7(8,9)10/h5,11H,2-4H2,1H3
• InChI Key： WRVOPEHTLSBRRW-UHFFFAOYSA-N
• SMILES： SCC1(C)CC(C(F)(F)F)C1

Computed Properties

• Exact Mass: 184.05335601g/mol
• Monoisotopic Mass: 184.05335601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Additional information on 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol, Mixture of diastereomers

Introduction to 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol, Mixture of Diastereomers (CAS No. 2567503-36-8)

1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol, a compound with the CAS number 2567503-36-8, is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is a mixture of diastereomers, which adds an additional layer of complexity and interest to its study and application.

The structure of 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol features a cyclobutane ring substituted with a methyl group and a trifluoromethyl group, along with a thiol functional group. The presence of the thiol group imparts unique chemical properties, such as reactivity and nucleophilicity, which are crucial for its use in synthetic chemistry. The trifluoromethyl group, on the other hand, provides enhanced stability and lipophilicity, making this compound particularly suitable for applications where these properties are beneficial.

Recent research has highlighted the potential of 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol in the development of new pharmaceuticals. For instance, studies have shown that compounds with similar structures exhibit potent biological activities, including anti-inflammatory and antimicrobial properties. The mixture of diastereomers present in this compound can lead to different biological activities, which can be exploited to optimize drug efficacy and selectivity.

In the field of materials science, 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol has been explored for its potential in the synthesis of advanced materials. The thiol group can participate in thiol-ene click reactions, which are widely used in the preparation of functional polymers and coatings. The presence of the trifluoromethyl group can enhance the thermal stability and chemical resistance of these materials, making them suitable for high-performance applications.

The synthesis of 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol has been a topic of interest for chemists due to its complex structure. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the reaction of a cyclobutane derivative with a trifluoromethylating agent followed by the introduction of the thiol group. The mixture of diastereomers can be obtained through stereoselective reactions or by separating the individual diastereomers using chromatographic techniques.

The physical and chemical properties of 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol have been extensively studied. It is typically a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its boiling point and melting point depend on the specific diastereomer composition, but generally fall within a range suitable for handling under standard laboratory conditions.

In terms of safety and handling, while not classified as a hazardous material or controlled substance, proper precautions should be taken when working with 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol. It is recommended to use personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The future prospects for 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while reducing costs. Furthermore, efforts are being made to explore new applications in areas such as drug delivery systems, catalysis, and sensor technologies. The unique combination of functional groups in this compound makes it an attractive candidate for further investigation and development.

In conclusion, 1-methyl-3-(trifluoromethyl)cyclobutylmethanethiol (CAS No. 2567503-36-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and properties make it an important molecule for researchers and industry professionals alike. As new research continues to uncover its full capabilities, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.